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An In-depth Technical Guide to the Physicochemical Properties of 2,5-Diethoxybenzaldehyde

Executive Summary

2,5-Diethoxybenzaldehyde (CAS No. 4686-98-0) is a disubstituted aromatic aldehyde with
significant potential as a versatile intermediate in organic synthesis, particularly in the
development of complex heterocyclic compounds and novel ligands.[1] Despite its utility, a
comprehensive, publicly available dataset of its experimentally determined physicochemical
properties is notably sparse. This guide addresses this critical information gap, not by
presenting unverified data, but by establishing a framework for its systematic characterization.

As your partner in the laboratory, this document provides both the foundational knowledge and
the practical, self-validating protocols required to generate a complete and reliable profile of
this compound. We will delve into its molecular structure, known reactivity, and safety
considerations. More importantly, we will provide detailed, step-by-step methodologies for
determining its core physical and spectroscopic properties. This approach ensures that
researchers, scientists, and drug development professionals can build upon a foundation of
methodologically sound, internally validated data.
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Molecular Identity and Significance

2,5-Diethoxybenzaldehyde is an organic compound featuring a benzene ring substituted with
an aldehyde group (-CHO) at position 1, and two ethoxy groups (-OCH2CHs) at positions 2 and
5. This substitution pattern governs its reactivity and physical properties. The electron-donating
nature of the ethoxy groups influences the electron density of the aromatic ring and the
reactivity of the aldehyde functional group.

Its primary significance lies in its role as a precursor for more complex molecules. The reactive
aldehyde allows for a wide range of chemical transformations, while the ethoxy groups can be
modified or used to tune the solubility and electronic properties of resulting derivatives, such as
chromones and metal-binding ligands.[1]

Core Physicochemical Data

A thorough review of scientific literature and chemical databases reveals a significant lack of
experimentally verified physical constants for 2,5-Diethoxybenzaldehyde. While data for its
close analog, 2,5-dimethoxybenzaldehyde, is abundant, it is scientifically imperative not to
extrapolate these values. The difference in the alkyl chain of the alkoxy groups (ethyl vs.
methyl) will induce tangible changes in melting point, boiling point, and solubility due to
differences in molecular weight, van der Waals forces, and crystal packing.

The following table summarizes the known identifiers for 2,5-Diethoxybenzaldehyde and
highlights the current data gaps that the protocols in this guide are designed to fill.
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Property Value Source
IUPAC Name 2,5-diethoxybenzaldehyde [2]

CAS Number 4686-98-0 [2]
Molecular Formula C11H1403 [2]
Molecular Weight 194.23 g/mol [2]
Physical Appearance No experimental data available -
Melting Point No experimental data available -

Boiling Point No experimental data available -

Soluble in organic solvents.
Recrystallizable from

Solubility ethanol/water mixtures.[3] -
Quantitative data is not

available.

A Workflow for Comprehensive Characterization

The following diagram outlines a logical workflow for the complete physicochemical
characterization of a compound like 2,5-Diethoxybenzaldehyde, for which public data is
limited. This workflow ensures that each step builds upon the last, from basic observation to
detailed spectroscopic analysis.
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Physicochemical Characterization Workflow for 2,5-Diethoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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